Cas no 1804317-41-6 (2-Fluoro-6-methyl-3-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 2-Fluoro-6-methyl-3-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804317-41-6
• MF: C₇H₆F₄N₂O₃S
• MW: 274.192754268646
• CID: 4828543
• Update Time: 2025-05-23

2-Fluoro-6-methyl-3-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-3-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C7H6F4N2O3S/c1-3-2-4(17(12,14)15)5(6(8)13-3)16-7(9,10)11/h2H,1H3,(H2,12,14,15)
• InChI Key： ATNMZPAFDQZQOI-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=NC(=C1OC(F)(F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 1.4
• Topological Polar Surface Area: 90.7

Additional information on 2-Fluoro-6-methyl-3-(trifluoromethoxy)pyridine-4-sulfonamide

2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide: A Comprehensive Overview

The compound 2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide (CAS No. 1804317-41-6) is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

Structure and Synthesis

The molecular structure of 2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide is characterized by a pyridine ring substituted with a fluoro group at position 2, a methyl group at position 6, a trifluoromethoxy group at position 3, and a sulfonamide group at position 4. The presence of these substituents confers the molecule with unique electronic and steric properties, making it suitable for various biological interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic chemistry have enabled the development of more efficient routes, such as the use of microwave-assisted synthesis or catalytic methods, to improve yield and purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

Biological Activity and Applications

2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide has demonstrated potent biological activity in various assays. For instance, studies have shown that this compound exhibits significant inhibitory effects on certain enzymes associated with inflammatory diseases. The sulfonamide group plays a crucial role in these interactions by forming hydrogen bonds with key residues in the enzyme's active site.

In the field of agrochemistry, this compound has been investigated as a potential herbicide. Its ability to inhibit specific plant enzymes involved in growth regulation makes it a promising candidate for controlling weeds without adversely affecting crops. Recent field trials have confirmed its efficacy under diverse environmental conditions.

Recent Research Findings

Recent studies have focused on optimizing the pharmacokinetic properties of 2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide to enhance its bioavailability. Researchers have employed computational modeling techniques to predict the molecule's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into modifying the molecule's structure to improve its therapeutic index.

Additionally, investigations into the compound's safety profile have revealed that it exhibits low toxicity in preclinical models. This finding is particularly encouraging for its potential use in human therapeutics. Ongoing research is exploring its efficacy in treating chronic inflammatory conditions such as arthritis and asthma.

Future Prospects

The future of 2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide looks promising as researchers continue to unlock its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into marketable products. Furthermore, advancements in nanotechnology may enable targeted delivery systems that enhance the compound's effectiveness while reducing side effects.

In conclusion, 2-Fluoro-6-Methyl-3-(Trifluoromethoxy)Pyridine-4-Sulfonamide (CAS No. 1804317